Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

Nopco NXZ storage temperature viscosity

effects

Author: Smolecule Technical Support Team. Date: February 2026

CAS No.: 12794-56-8
Cat. No.: S1824518

Compound Focus: Nopco NXZ

Technical Data for Nopco NXZ

The table below summarizes the key physical properties and application information for Nopco NXZ based

on the available data [1].

Get Quote

Property

Specification / Value

Condition / Note

Composition

Mixture of mineral oil, metallic soap,

nonionic surfactant

[1]

Typical Viscosity 170 mPa-s At 25°C [1]
2200 mPa:-s At 5°C [1]

Recommended Storage 5°C - 40°C Based on a similar product
Temperature emulsion [2]
Appearance Light yellowish brown liquid [1]
Specific Gravity 0.89 At 20°C [1]
lonisity Nonionic [1]
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Property Specification / Value Condition / Note
Flash Point 174 °C [1]
Typical Use Level 0.1 - 0.3 mass% On solid weight of

emulsions/latexes [1]

Troubleshooting Guide

Here are solutions to common issues you might encounter in the lab:

e Problem: High Viscosity or Gel Formation

o Cause & Solution: The most likely cause is storage at low temperatures. Note the significant
increase in viscosity from 170 mPa-s at 25°C to 2200 mPa-s at 5°C [1]. If the material has
been stored in a cold environment, warm it to room temperature (around 25°C) and mix
thoroughly until it returns to a uniform, liquid state [1].

e Problem: Separation or Settling After Long Storage

o Cause & Solution: Extended storage can lead to the components separating. Always mix the
product well before use to re-disperse any separated material [1].

e Problem: Inefficient Defoaming

o Cause & Solution: This could be due to incorrect dosage or improper dilution. Ensure the usage
level is between 0.1-0.3% on the solid weight of your emulsion [1]. If diluting with water, add
water under continuous mixing. Using the product without prior mixing after long storage can
also cause this issue.

Frequently Asked Questions

e How should I dilute Nopco NXZ?

o Nopco NXZ can be used directly or diluted with water. If you choose to dilute it, you must add
the water under continuous mixing to ensure a consistent dispersion [1].

e What is the best practice for storing Nopco NXZ?
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o While a specific storage temperature for Nopco NXZ is not listed, a related high-gloss paint
emulsion (SA-456) that uses Nopco NXZ recommends storage between 5°C and 40°C [2]. It is
also advised to avoid direct sunlight [2]. For Nopco NXZ, storing in a cool, stable environment
away from direct heat and sunlight is prudent.

e What is the CAS number for Nopco NXZ?

o The CAS number for Nopco NXZ is 12794-56-8 [3] [4].

Experimental Protocol for Viscosity Testing

This procedure outlines how to verify the viscosity of Nopco NXZ in your lab, which is crucial if you

suspect storage-related issues.

¢ 1. Objective: To measure the viscosity of a Nopco NXZ sample after it has been equilibrated to
25°C.

e 2. Materials:

Nopco NXZ sample

Viscometer (e.g., Brookfield-type)

Temperature-controlled water bath

Glass beaker

[¢]

[e]

[e]

o

o Thermometer

¢ 3. Method:

o If the sample has been stored in a cool place, allow it to stand in a lab environment at
approximately 25°C until it reaches room temperature. For faster results, you may use a water
bath set to 25°C.

o Gently mix the sample by inverting the container several times to ensure it is uniform.

o Pour a representative sample into the glass beaker.

o Place the beaker in the water bath to maintain a stable temperature of 25°C.

o Insert the viscometer spindle into the sample and measure the viscosity once the reading
stabilizes.

e 4. Expected Result: A properly stored and mixed sample should have a viscosity close to 170 mPa-s
at 25°C [1]. A significantly higher reading suggests the product may need further warming or more
vigorous mixing.

Decision Workflow for Handling Viscosity Issues

The following diagram outlines the logical steps to take if you encounter a viscosity issue with Nopco NXZ.
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Suspected Viscosity Issue

:

Inspect product appearance.
Is it separated or gelled?

Yes

Warm product to 25°C
in water bath or lab ambient.

:

Mix product thoroughly
until uniform.

:

Proceed with experimental use.

Verify defoaming performance.
\D\irformance (i%

Product is ready for use.

NO

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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storage-temperature-viscosity-effects]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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